Ethyl 4-oxo-4-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)butanoate

• IUPAC Name: ethyl 4-oxo-4-[3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]butanoate
• InChI: InChI=1S/C17H21N3O4S/c1-2-23-15(22)8-7-14(21)20-9-3-5-12(11-20)16-18-19-17(24-16)13-6-4-10-25-13/h4,6,10,12H,2-3,5,7-9,11H2,1H3
• InChI Key: NGMKPXUKJVUANX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)N1CCCC(C1)C2=NN=C(O2)C3=CC=CS3
• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol

Description

Ethyl 4-oxo-4-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)butanoate is a useful research compound. Its molecular formula is C17H21N3O4S and its molecular weight is 363.43. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-oxo-4-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)butanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-oxo-4-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)butanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

Ethyl 4-oxo-4-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)butanoate and related compounds have been studied for their antibacterial properties. Research has shown that certain derivatives exhibit moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016), (Iqbal et al., 2017).

Anticancer Potential

These compounds have also been evaluated for their potential as anticancer agents. Studies indicate that certain derivatives of ethyl 4-oxo-4-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)butanoate demonstrate promising anticancer activities, with some compounds showing low IC50 values, indicating their effectiveness in inhibiting cancer cell growth (Rehman et al., 2018), (Adimule et al., 2014).

Optoelectronic Applications

Furthermore, derivatives of this compound have been explored for their optoelectronic properties. Studies suggest that these compounds, particularly those substituted with thiophene, demonstrate properties conducive for use in applications like OLEDs and solar cells, highlighting their potential in the field of materials science and engineering (Thippeswamy et al., 2021).

Enzymatic Activity Enhancement

In addition, some derivatives have shown to positively influence the reactivity of certain enzymes, which could have implications for biochemical applications and drug development (Abd & Gawaad, 2008).